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Compound of Interest

Compound Name: Propoxyphenyl thioaildenafil

CAS No.: 856190-49-3

Cat. No.: B569536

Get Quote

Executive Summary & Chemical Profile
Propoxyphenyl thioaildenafil is a structural analogue of sildenafil (Viagra™) and aildenafil.[1]

It is characterized by two primary structural modifications relative to the parent sildenafil

molecule:[2]

Ether Modification: Substitution of the ethoxy group on the phenyl ring with a propoxy group.

[1][2][3]

Thio-Substitution: Replacement of the carbonyl oxygen (

) on the pyrazolopyrimidine core with a sulfur atom (

), creating a thioketone functionality.[4][1]

These modifications alter the physicochemical properties and spectral footprint of the molecule,

requiring specific analytical protocols for positive identification.
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Chemical Identity[1][2][4][7][8][9][10]
Common Name: Propoxyphenyl Thioaildenafil[4][1][5][6][7]

Chemical Family: Pyrazolopyrimidine (PDE-5 Inhibitor Analogue)[4][1][5]

Molecular Formula:

(Typical for the dimethylpiperazine variant) or

(if methylpiperazine).[4][1][5] Note: Literature often classifies "aildenafil" derivatives with the
dimethylpiperazine moiety, but "propoxyphenyl thioaildenafil" is frequently cited with
spectral data matching the propoxy-thiosildenafil structure (

).[4][1][5] The protocols below apply to the core chromophore detection.

Key Functional Groups: Sulfonamide, Thioketone, Propyl ether, Pyrazole.

Structural Logic & Analysis Workflow
The following diagram illustrates the structural derivation and the analytical workflow required

to distinguish this compound from standard sildenafil.
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Figure 1: Structural derivation of Propoxyphenyl Thioaildenafil and the corresponding

analytical workflow for identification.

Protocol A: UV-Vis Absorption Spectroscopy
Objective: To determine the ultraviolet absorption maxima (

) characteristic of the modified pyrazolopyrimidine chromophore.

Principle
The substitution of the carbonyl group (

) with a thiocarbonyl group (

) significantly alters the electronic transition energy of the heterocyclic core.[1] While sildenafil
typically exhibits a

around 290–292 nm, thio-analogues often show a bathochromic shift or distinct spectral shape
due to the larger atomic radius and different electronegativity of sulfur.[1]

Materials & Reagents[2][4][5][12][13]
Solvent: HPLC-grade Methanol (MeOH) or Acetonitrile (ACN).[4][1][5] Methanol is preferred

for standard comparison.[4][1]

Equipment: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-

1900).

Cuvettes: Quartz cuvettes (1 cm path length).

Experimental Procedure
Stock Preparation: Weigh 1.0 mg of the isolated analyte or reference standard. Dissolve in

10 mL of Methanol to create a 100 µg/mL stock solution.

Dilution: Dilute 100 µL of the stock solution into 900 µL of Methanol (Final concentration: 10

µg/mL). Adjust concentration if absorbance is outside the linear range (0.2 – 1.0 AU).[4][1]
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Blanking: Place pure Methanol in the reference cuvette and perform a baseline correction

(200–400 nm).

Measurement: Scan the sample from 200 nm to 400 nm. Scan speed: Medium (approx. 200

nm/min).[1]

Data Analysis & Criteria
The UV spectrum of Propoxyphenyl Thioaildenafil exhibits two characteristic absorption

bands.

Parameter Value Interpretation

Primary 226 nm

High-energy

transition of the aromatic

system.[4][1][5]

Secondary 295 nm

Characteristic band for the

thio-modified

pyrazolopyrimidine core.[4][1]

[5]

Comparison vs. Sildenafil

Sildenafil

is typically ~292 nm.[4][1] The

shift to 295 nm is subtle but

consistent for thio-analogues.

[4][1][5]

Note: The spectral pattern is nearly identical to Thiosildenafil, as the propoxy-for-ethoxy

substitution on the phenyl ring has a negligible effect on the UV chromophore compared to the

thiocarbonyl modification.[4][1]

Protocol B: Fourier Transform Infrared (FTIR)
Spectroscopy
Objective: To identify specific functional groups, particularly the diagnostic thioketone (
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) stretch which distinguishes this compound from its oxygenated counterparts.[1]

Principle
IR spectroscopy provides a "fingerprint" of the molecule.[8] The most critical differentiation is

the absence of the strong carbonyl stretching vibration (

) found in sildenafil (~1700 cm

) and the appearance of a thiocarbonyl band (

) in the fingerprint region.[1][5]

Materials & Reagents[2][4][12][13]
Sample Phase: Solid powder (isolated crystal or precipitate).[4][1]

Matrix: Potassium Bromide (KBr) for pellet method OR Diamond ATR (Attenuated Total

Reflectance) crystal.[4][1]

Equipment: FTIR Spectrometer (e.g., Bruker Tensor or Thermo Nicolet iS50).

Experimental Procedure (ATR Method)
Cleaning: Clean the ATR crystal with isopropanol and ensure the background energy is

within specification.[1]

Background: Collect a background spectrum (air) with 32 scans at 4 cm

resolution.

Loading: Place approximately 1–2 mg of the sample powder onto the center of the crystal.

Compression: Apply pressure using the anvil until the force gauge indicates optimal contact.

[1]

Acquisition: Collect the sample spectrum (4000–400 cm

, 32 scans).[4][1]

Processing: Apply baseline correction and ATR correction if necessary.
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Data Analysis & Criteria
The following table summarizes the critical IR absorption bands for Propoxyphenyl
Thioaildenafil.

Wavenumber (cm

)
Vibration Mode Diagnostic Significance

3312 – 3265 N-H Stretch
Secondary amine stretch on

the pyrazole ring.[4][1][5]

3092 Ar-H Stretch
Aromatic C-H stretching.[4][1]

[5]

2960 – 2870 C-H Stretch
Aliphatic chains (Propyl,

Propoxy, Methyl groups).[1]

1572, 1497 C=C / C=N
Aromatic ring skeletal

vibrations.

1257 C=S Stretch

CRITICAL: Thioketone band.

[4][1] Differentiates from

Sildenafil (which has C=O at

~1690-1700 cm

).[4][1][5]

1170, 1350 S=O Stretch

Sulfonamide group

(Asymmetric and Symmetric).

[4][1]

Interpretation Guide:

The "Thio" Confirmation: Look immediately at the 1650–1750 cm

region.[4][1][5] If the strong Carbonyl (

) peak is absent and a distinct peak appears around 1245–1260 cm

, the sample is a thio-analogue.[4][1][5]
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The "Propoxy" Confirmation: While IR is less specific for distinguishing Ethoxy vs. Propoxy,

subtle changes in the C-H fingerprint region (1380–1480 cm

) may be observed, but NMR is required for definitive alkyl chain confirmation.[4][1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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